Cas no 2121514-97-2 (2-Chloro-3-fluoro-4-formylphenylboronic acid)

2-Chloro-3-fluoro-4-formylphenylboronic acid is a versatile boronic acid derivative used primarily in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, while the formyl group offers additional functionalization opportunities. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise structural modifications are critical. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable intermediate for constructing advanced molecular frameworks. Suitable for use under inert atmospheres, it requires storage in a cool, dry environment to maintain optimal purity and performance.
2-Chloro-3-fluoro-4-formylphenylboronic acid structure
2121514-97-2 structure
Product Name:2-Chloro-3-fluoro-4-formylphenylboronic acid
CAS No:2121514-97-2
MF:C7H5BClFO3
MW:202.375204801559
MDL:MFCD30344681
CID:5079009
Update Time:2026-03-01

2-Chloro-3-fluoro-4-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-fluoro-4-formylphenylboronic acid
    • Boronic acid, B-(2-chloro-3-fluoro-4-formylphenyl)-
    • (2-Chloro-3-fluoro-4-formylphenyl)boronic acid
    • MDL: MFCD30344681
    • Inchi: 1S/C7H5BClFO3/c9-6-5(8(12)13)2-1-4(3-11)7(6)10/h1-3,12-13H
    • InChI Key: USTVSJJGJJZPBC-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=O)C=CC=1B(O)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Topological Polar Surface Area: 57.5

2-Chloro-3-fluoro-4-formylphenylboronic acid Pricemore >>

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